Cas no 2097864-46-3 (3-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carbonylbenzonitrile)

• Product Name: 3-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carbonylbenzonitrile
• CAS No: 2097864-46-3
• MF: C₁₄H₁₃N₅OS
• MW: 299.350920438766
• CID: 6034932
• PubChem ID: 126855110
• Update Time: 2025-10-28

3-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carbonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carbonylbenzonitrile
• 3-[4-(1,2,5-thiadiazol-3-yl)piperazine-1-carbonyl]benzonitrile
• 2097864-46-3
• AKOS032466916
• F6549-1013

• Inchi： 1S/C14H13N5OS/c15-9-11-2-1-3-12(8-11)14(20)19-6-4-18(5-7-19)13-10-16-21-17-13/h1-3,8,10H,4-7H2
• InChI Key： XLOJCOKWBDSKHK-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCN(C(C2C=CC=C(C#N)C=2)=O)CC1

Computed Properties

• Exact Mass: 299.08408123g/mol
• Monoisotopic Mass: 299.08408123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Additional information on 3-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carbonylbenzonitrile

Introduction to 3-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carbonylbenzonitrile (CAS No. 2097864-46-3)

Compound with the chemical name 3-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carbonylbenzonitrile (CAS No. 2097864-46-3) represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a thiadiazole moiety, which is well-known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. Additionally, the presence of a piperazine ring enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

The benzonitrile group in the compound's structure contributes to its reactivity and versatility in chemical synthesis. This feature allows for further functionalization, enabling the development of derivatives with enhanced pharmacological properties. Recent studies have highlighted the importance of such structural motifs in designing novel therapeutic agents. The combination of these elements makes this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in thiadiazole derivatives due to their demonstrated efficacy against various diseases. The 1,2,5-thiadiazole core is particularly noteworthy for its ability to interact with biological targets such as enzymes and receptors. This interaction can modulate cellular processes and lead to therapeutic effects. For instance, studies have shown that thiadiazole compounds can inhibit the activity of certain kinases, which are involved in cancer progression. The piperazine moiety further enhances this potential by improving the compound's ability to cross the blood-brain barrier.

The pharmaceutical industry has been actively exploring new ways to utilize benzonitrile derivatives. These compounds have shown promise in treating neurological disorders, infectious diseases, and chronic conditions. The benzonitrile group can be modified to introduce specific functional groups that enhance binding affinity and selectivity for target proteins. This flexibility makes it an invaluable building block in drug design.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Piperazine derivatives have been extensively studied for their ability to modulate neurotransmitter systems. The structural features of 3-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carbonylbenzonitrile suggest that it could interact with receptors involved in cognitive function and mood regulation. Preliminary research indicates that this compound may have neuroprotective properties, making it a promising candidate for treating conditions such as Alzheimer's disease and depression.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the thiadiazole ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the piperazine moiety necessitates careful selection of reagents and catalysts. These synthetic challenges underscore the complexity involved in developing novel pharmaceuticals.

Evaluation of the pharmacological properties of this compound has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. These effects are particularly relevant in the context of chronic diseases such as arthritis and cardiovascular disorders. Additionally, preliminary animal models suggest that this compound may have antioxidant properties, which could be beneficial in protecting against cellular damage caused by free radicals.

The potential therapeutic applications of 3-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carbonylbenzonitrile extend beyond neurological disorders. Research indicates that it may also be effective against infectious diseases caused by bacteria and viruses. The structural features that make this compound attractive for neurological applications also contribute to its antimicrobial properties. This dual functionality makes it a versatile candidate for developing combination therapies that address multiple health issues simultaneously.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. Clinical trials are essential for evaluating the therapeutic potential of compounds like this one. While preliminary results are encouraging, further research is needed to confirm these findings and identify any potential side effects. The collaboration between academic researchers and pharmaceutical companies is crucial for advancing such projects from laboratory discovery to clinical application.

The future prospects for this compound are bright given its unique structural features and promising pharmacological properties. Continued research will focus on optimizing its synthesis, exploring new derivatives, and conducting comprehensive preclinical studies. These efforts will be instrumental in determining whether this compound can transition from a laboratory curiosity to a viable therapeutic option for patients worldwide.